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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing imaging
techniques to detect and quantify Mayzent (siponimod)-induced changes in brain atrophy in
the context of multiple sclerosis (MS).

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: We are starting a longitudinal study to assess the effect of Mayzent on brain atrophy. What
are the recommended MRI acquisition parameters?

Al: For longitudinal studies monitoring brain atrophy in MS, it is crucial to use a standardized
MRI protocol to ensure consistency and comparability of data over time. Adherence to
consensus guidelines is highly recommended.[1][2][3] Key recommendations include:

e Scanner Field Strength: A minimum of 1.5T is required, though 3T is preferred for its higher
signal-to-noise ratio and improved resolution for detecting focal MS lesions.[1][2] For spinal
cord imaging, 1.5T is considered sufficient as 3T offers no significant added value.[1][4]
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» Core Brain Sequences:

o 3D T1-weighted sequence: Essential for volumetric analysis and quantifying brain atrophy.
An isotropic resolution of 1mm is recommended.[5][6]

o 3D Fluid-Attenuated Inversion Recovery (FLAIR): This is the core pulse sequence for
improving diagnostic accuracy and identifying new or enlarging T2 lesions, which are
markers of inflammatory disease activity.[1][3] A sagittal 3D FLAIR acquisition is highly
sensitive for both diagnosis and monitoring.[2]

» Slice Thickness: For 3D imaging, a 1 mm isotropic slice thickness is preferred.[1] For 2D
imaging, slices should be no more than 3 mm thick with no gap.[1][2]

o Consistency: Whenever possible, patients should be scanned on the same MRI scanner
using the exact same protocol for all time points to minimize variability.[2]

Q2: How does Mayzent affect different brain regions, and what are the expected rates of
atrophy reduction?

A2: Clinical trial data, primarily from the EXPAND study, has demonstrated that Mayzent
significantly reduces the rate of brain volume loss in patients with secondary progressive
multiple sclerosis (SPMS).[7][8] The effects are observed in whole brain, cortical gray matter,
and thalamic volumes.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/233976558_Recommendations_to_improve_imaging_and_analysis_of_brain_lesion_load_and_atrophy_in_longitudinal_studies_of_multiple_sclerosis
https://radiopaedia.org/articles/magnims-cmsc-naims-consensus-on-mri-diagnosis-of-multiple-sclerosis-2016?lang=us
https://practicalneurology.com/news/updated-mri-guidelines-for-multiple-sclerosis/2469737/
https://discovery.ucl.ac.uk/id/eprint/10130296/3/Ciccarelli_Lancet%20Neurol_Manuscript.pdf
https://www.medical-professionals.com/en/mri-protocols-for-ms-guide/
https://practicalneurology.com/news/updated-mri-guidelines-for-multiple-sclerosis/2469737/
https://practicalneurology.com/news/updated-mri-guidelines-for-multiple-sclerosis/2469737/
https://www.medical-professionals.com/en/mri-protocols-for-ms-guide/
https://www.medical-professionals.com/en/mri-protocols-for-ms-guide/
https://www.benchchem.com/product/b10762454/docs?utm_src=pdf-body#technical-support-center-optimizing-imaging-for-mayzent-induced-brain-atrophy-changes
https://www.benchchem.com/product/b10762454/docs?utm_src=pdf-body#technical-support-center-optimizing-imaging-for-mayzent-induced-brain-atrophy-changes
https://pmc.ncbi.nlm.nih.gov/articles/PMC9315182/
https://pubmed.ncbi.nlm.nih.gov/35261318/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Mayzent Placebo
(Adjusted (Adjusted Relative
Brain Region Timepoint Mean % Mean % Reduction in
Change from Change from Volume Loss
Baseline) Baseline)
Total Brain
Month 12 -0.23% -0.45% 49%[7][9][10]
Volume
Month 24 -0.62% -0.90% 31%[7][9][10]
Cortical Gray
Month 12 +0.01% -0.60% 102%[9][10]
Matter Volume
Month 24 -0.39% -1.04% 63%[9][10]
. 63% (relative
Thalamic Volume  Month 12 -0.47% Not Reported

reduction)[9][10]

50% (relative

Month 24 -1.02% Not Reported )
reduction)[9][10]

Q3: We've observed a rapid decrease in brain volume in the initial months of Mayzent
treatment. Is this indicative of treatment failure?

A3: Not necessarily. This phenomenon is often referred to as "pseudoatrophy.” Potent anti-
inflammatory therapies like Mayzent can lead to a reduction in inflammation and edema within
the brain.[11] This can result in an initial, transient decrease in brain volume that does not
reflect true neuroaxonal loss. It is crucial to continue longitudinal monitoring to distinguish this
early effect from the long-term neuroprotective benefits of the treatment. A new baseline MRI
scan is recommended at least 3 months after treatment initiation to help differentiate
pseudoatrophy from ongoing pathological volume loss.[1]

Q4: How can we differentiate true brain tissue changes from measurement noise in our
longitudinal MRI data?

A4: This is a significant challenge in longitudinal atrophy studies.[12][13] Several factors can
contribute to variability, including patient hydration status, time of day of the scan, and scanner-
related artifacts.[12][14] To minimize these effects:
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» Standardize Acquisition: Strictly adhere to the same imaging protocol and scanner for all
follow-up scans.[2]

o Use Robust Analysis Software: Employ validated, automated software designed for
longitudinal brain volume analysis.[15] Some software, like MSmetrix, is specifically
designed for MS and includes lesion-filling algorithms to prevent misclassification of lesion
volume as atrophy.[15]

o Consider Advanced Techniques: Techniques like Magnetization Transfer Ratio (MTR)
imaging can provide insights into myelin density and tissue integrity, offering a more specific
marker of neurodegeneration than brain volume alone.[7] Mayzent has been shown to
improve MTR values, suggesting a potential role in remyelination.[7][10]

Q5: Should we use gadolinium-based contrast agents in our longitudinal study monitoring
Mayzent's effect on atrophy?

A5: The routine use of gadolinium-based contrast agents for monitoring treatment effect is
being reduced due to safety concerns and evidence that new or enlarging T2 lesions are a
sufficient marker of inflammatory activity.[1][3] For monitoring purposes, a new baseline brain
MRI without gadolinium at least 3 months after starting Mayzent, followed by annual non-
contrast scans, is now recommended.[1]

Gadolinium may still be indicated in specific situations, such as:
At the initial diagnosis to confirm dissemination in time.

e If there is a need to confirm clinical disease activity when a recent reference MRI is
unavailable.[1]

» When lesions on non-contrast MRI are suspicious for other conditions like progressive
multifocal leukoencephalopathy (PML).[1]

Experimental Protocols
Protocol 1: Standardized MRI Acquisition for
Longitudinal Brain Atrophy Assessment
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This protocol is based on the 2021 MAGNIMS-CMSC-NAIMS consensus recommendations.[3]

o Patient Preparation: Advise patients to maintain consistent hydration levels before each scan
and, if possible, schedule scans at the same time of day.

e Scanner: 3T MRI scanner is preferred.[2]
o Core Sequences:
o Sagittal 3D T1-weighted MPRAGE/SPGR: 1mm isotropic resolution.
o Sagittal 3D FLAIR: 1mm isotropic resolution. Reformat to axial and coronal planes.

o Axial T2-weighted: Slice thickness <3 mm with no gap (this may be omitted if high-quality
3D FLAIR with reformats is available).[6]

e Optional Sequences for Deeper Phenotyping:
o Magnetization Transfer Ratio (MTR): To assess myelin integrity.[7]
o Diffusion Tensor Imaging (DTI): To evaluate white matter tract integrity.

e Image Analysis: Utilize a validated, automated pipeline for longitudinal analysis of brain
volume changes. This should include:

Brain extraction.

[e]

o

Tissue segmentation (gray matter, white matter, CSF).

[¢]

Lesion segmentation and filling to avoid misinterpretation of lesion volume.

[¢]

Registration of follow-up scans to baseline.

[e]

Calculation of percentage brain volume change (PBVC).

Visualizations
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Caption: Mayzent's dual mechanism of action on immune cells and CNS cells.
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Caption: Workflow for longitudinal analysis of brain atrophy from MRI scans.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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